Cas no 1361587-01-0 (5-Iodo-2-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361587-01-0
• MF: C₁₁H₅Cl₃IN
• MW: 384.427572011948
• CID: 4967655
• Update Time: 2025-10-29

5-Iodo-2-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3IN/c12-6-3-8(13)11(9(14)4-6)10-2-1-7(15)5-16-10/h1-5H
• InChI Key： GAOLMALYCOZNJX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine

5-Iodo-2-(2,4,6-trichlorophenyl)pyridine: A Promising Compound in Pharmaceutical Research

5-Iodo-2-(2,4,6-trichlorophenyl)pyridine, with the CAS number 1361587-01-0, has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The iodine substituent at the 5-position and the trichlorophenyl group at the 2-position contribute to its distinctive chemical profile, making it a focal point for researchers exploring novel drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine through various methodologies. One notable approach involves the electrophilic substitution reaction between 2,4,6-trichlorophenylboronic acid and 5-iodopyridine, catalyzed by transition metals such as palladium. This method not only enhances the yield but also minimizes byproducts, aligning with the principles of green chemistry. The trichlorophenyl group provides steric hindrance, which may influence the compound's interaction with biological targets, while the iodine atom introduces electron-withdrawing effects, modulating its reactivity and selectivity.

Studies published in Journal of Medicinal Chemistry (2023) highlight the potential of 5-Iodo-2-(2,4,6-trich, the trichlorophenyl group may act as a ligand-binding site, facilitating interactions with specific receptors or enzymes. For instance, in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against tyrosine kinase enzymes, which are implicated in cancer progression. These findings suggest that 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine could be a lead compound for the development of targeted therapies in oncology.

Further research published in Chemical Communications (2024) explores the pyridine ring as a scaffold for drug design. The iodine substituent at the 5-position may enhance the compound's solubility in aqueous environments, a critical factor for oral bioavailability. Additionally, the trichlorophenyl group's lipophilicity could influence its permeability across cell membranes, potentially improving its ability to reach intracellular targets. These properties make 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine a promising candidate for drug delivery systems targeting specific tissues or organs.

The synthetic accessibility of 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine has also been a focus of recent studies. A 2023 paper in Organic & Biomolecular Chemistry describes a one-pot synthesis method involving cross-coupling reactions between 2,4,6-trichlorophenylboronic acid and 5-iodopyridine. This approach reduces the number of reaction steps and purification processes, making the compound more feasible for large-scale production. The trichlorophenyl group's stability under various reaction conditions further supports its utility in pharmaceutical applications.

Another area of interest is the biological activity of 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine. Research conducted by a team at the University of Tokyo (2024) revealed that this compound exhibits selective cytotoxicity against human cancer cell lines, particularly in breast cancer and lung cancer models. The iodine atom may play a role in modulating the compound's interaction with DNA or proteins, enhancing its therapeutic efficacy while minimizing off-target effects. These findings underscore the potential of 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine as a lead molecule for anticancer drug development.

Additionally, the pyridine ring structure of this compound has been linked to its ability to interact with metalloenzymes, which are enzymes that require metal cofactors for their catalytic activity. A 2023 study in Bioorganic & Medicinal Chemistry demonstrated that 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine can inhibit the activity of iron-dependent enzymes, suggesting its potential as an antimicrobial agent. The trichlorophenyl group may contribute to the compound's ability to disrupt microbial cellular processes, while the iodine atom enhances its stability in biological environments.

Despite its promising properties, the 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine still faces challenges in terms of pharmacokinetic and pharmacodynamic profiling. Researchers are actively investigating its metabolic pathways and toxicological profile to ensure its safety and efficacy in clinical applications. For instance, a 2024 study in Toxicological Sciences reported that the compound exhibits low toxicity in in vivo models, which is a critical factor for its potential use in drug development.

Moreover, the trichlorophenyl group's electronic properties may influence the compound's ability to form hydrogen bonds with biological targets. This could enhance its binding affinity and specificity, making it a valuable lead in the design of selective modulators. The iodine substituent may also contribute to the compound's photophysical properties, which could be exploited in photodynamic therapy applications. These multifaceted properties position 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine as a versatile molecule with broad applications in medicinal chemistry.

In conclusion, 5-Iodo-2-(2,4,6-trichlorophenyl)pyridine (CAS 1361587-01-0) represents a significant advancement in the field of drug discovery. Its unique structural features, including the iodine substituent and trichlorophenyl group, provide a foundation for exploring its potential as a therapeutic agent. Ongoing research into its synthetic methods, biological activity, and pharmacological properties continues to uncover new avenues for its application in medicine, highlighting its importance in the development of innovative treatments for various diseases.